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Compound of Interest

Compound Name: 3-Ethyl-4-methylpyridine

Cat. No.: B184564 Get Quote

Essential Safety and Handling Guide for 3-Ethyl-
4-methylpyridine
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive

Overview of Safe Handling, Personal Protective Equipment, and Disposal Protocols for 3-
Ethyl-4-methylpyridine.

This guide provides critical safety and logistical information for the handling and disposal of 3-
Ethyl-4-methylpyridine, a compound requiring careful management in a laboratory setting.

Adherence to these protocols is essential for ensuring personal safety and regulatory

compliance.

Hazard Identification and Quantitative Data
3-Ethyl-4-methylpyridine is a hazardous substance that can cause significant health effects. It

is harmful if swallowed, in contact with skin, or inhaled, and can cause skin, eye, and

respiratory irritation.[1][2][3] While specific occupational exposure limits (OELs) for 3-Ethyl-4-
methylpyridine have not been established by major regulatory bodies such as OSHA or

ACGIH, it is crucial to handle this compound with a high degree of caution. For risk assessment

purposes, the exposure limits for the parent compound, pyridine, are provided below as a

reference.
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Parameter Value Reference

Molecular Formula C8H11N [4]

Molecular Weight 121.18 g/mol [4]

Boiling Point 198 °C [2]

Melting Point 6-8 °C [2]

Flash Point 195-196 °C [2]

Density 0.9458 g/cm³ at 20 °C [2]

Pyridine OSHA PEL (TWA) 5 ppm (15 mg/m³) [5]

Pyridine ACGIH TLV (TWA) 1 ppm [5]

Pyridine NIOSH REL (TWA) 5 ppm (15 mg/m³) [5]

Note: The occupational exposure limits provided are for pyridine and should be used as a

guideline for minimizing exposure to 3-Ethyl-4-methylpyridine.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is paramount to ensure safety. The following

step-by-step protocols for key laboratory operations involving 3-Ethyl-4-methylpyridine are

provided.

Engineering Controls and Preparation
Ventilation: All work with 3-Ethyl-4-methylpyridine must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[1][6]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and within a 10-second travel distance from the work area.[5][7]

Incompatible Materials: Store 3-Ethyl-4-methylpyridine away from strong oxidizing agents

and acids.[1][7]

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory when handling this chemical.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Nitrile gloves are not

recommended.[1][5]

To prevent skin contact and

absorption.

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.[1]

To protect eyes from splashes

and vapors.

Skin and Body Protection

A flame-retardant and

antistatic laboratory coat or

chemical-resistant suit.[8]

To protect skin and clothing

from contamination.

Respiratory Protection

In areas with inadequate

ventilation or for spill response,

a NIOSH-approved respirator

with an appropriate organic

vapor cartridge is required.[1]

[7]

To prevent inhalation of

harmful vapors.

Safe Handling Protocol
Pre-use Inspection: Before handling, visually inspect the container for any damage or leaks.

Dispensing: When transferring or dispensing the chemical, use non-sparking tools and

ensure proper grounding to prevent static discharge.[1][2]

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the chemical, even if gloves were worn.[8]

Spill Management: In the event of a small spill, use an inert absorbent material like sand or

vermiculite to contain it.[6][7] For larger spills, evacuate the area and contact the institutional

Environmental Health and Safety (EHS) department.
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Disposal Plan
The disposal of 3-Ethyl-4-methylpyridine and its contaminated materials must be managed as

hazardous waste in accordance with all local, state, and federal regulations.[6][9]

Waste Segregation: Collect all waste containing 3-Ethyl-4-methylpyridine, including

contaminated consumables (e.g., pipette tips, gloves), in a designated and clearly labeled

hazardous waste container. Do not mix with incompatible waste streams.[1]

Container Management: The hazardous waste container must be kept tightly sealed when

not in use and stored in a designated satellite accumulation area that is cool, dry, and well-

ventilated.[1][6]

Disposal Method: The primary recommended disposal method for pyridine-based

compounds is incineration in a licensed hazardous waste facility.[9] Never dispose of this

chemical down the drain or in regular trash.[6]

Pickup and Removal: Contact your institution's EHS department to arrange for the pickup

and disposal of the hazardous waste.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Ethyl-4-methylpyridine.
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Workflow for 3-Ethyl-4-methylpyridine Handling and Disposal
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Caption: Logical workflow for the safe handling and disposal of 3-Ethyl-4-methylpyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b184564?utm_src=pdf-body-img
https://www.benchchem.com/product/b184564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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